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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774

For researchers and scientists in the fast-paced world of drug development, the safe and
efficient handling of chemical reagents is paramount. This guide provides essential, immediate
safety and logistical information for Methyl 2-(3-hydroxyphenyl)acetate, ensuring the integrity
of your experiments and the safety of laboratory personnel.

Immediate Safety and Hazard Information

Methyl 2-(3-hydroxyphenyl)acetate is a compound that requires careful handling due to its
potential health hazards. The primary risks associated with this chemical include harm if
swallowed, skin and eye irritation, and potential respiratory irritation. It is also noted as being
harmful to aquatic life.

Hazard Identification and Precautionary Statements:

Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation
Hazardous to the Aquatic AL Harmful to aquatic life with
Environment long lasting effects
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Precautionary Code Statement

Avoid breathing
P261
dust/fume/gas/mist/vapors/spray

P273 Avoid release to the environment

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial when handling
Methyl 2-(3-hydroxyphenyl)acetate to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Body Part PPE Item Specification

Chemical splash goggles
Eyes/Face Safety Goggles should be worn at all times to

protect from splashes.

Nitrile or neoprene gloves are
) ) recommended. Inspect gloves
Hands Chemical-resistant gloves ] ]
for any signs of degradation or

puncture before use.

A flame-retardant lab coat

should be worn and buttoned
Body Laboratory Coat ) )

to its full length to protect skin

and clothing.

All handling of Methyl 2-(3-

hydroxyphenyl)acetate should
Respiratory Fume Hood be conducted in a certified

chemical fume hood to

minimize inhalation of vapors.

Operational and Disposal Plans
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A systematic workflow is essential for the safe handling and disposal of Methyl 2-(3-
hydroxyphenyl)acetate.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling Methyl 2-(3-
hydroxyphenyl)acetate from preparation to disposal.

Safe Handling Workflow for Methyl 2-(3-hydroxyphenyl)acetate

Preparation
- Don appropriate PPE
- Work in a fume hood

l

Handling & Use
- Use clean, dry glassware
- Avoid generating aerosols

N
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Temporary Storage Spill Response
- Tightly sealed container - Evacuate and ventilate
- Clearly labeled - Use absorbent material

Disposal
- Follow institutional guidelines
- Do not pour down the drain

Click to download full resolution via product page

Safe Handling Workflow

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.

First Aid Measures for Exposure:
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Disposal Plan

Proper disposal of Methyl 2-(3-hydroxyphenyl)acetate and any contaminated materials is

crucial to prevent environmental harm and adhere to regulations.

Disposal Guidelines:
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Waste Type Disposal Procedure

Dispose of as hazardous waste in accordance
Unused Chemical with local, state, and federal regulations. Do not

dispose of down the drain.

Any materials such as gloves, paper towels, or

absorbent pads that come into contact with
Contaminated Materials Methyl 2-(3-hydroxyphenyl)acetate should be

collected in a sealed, labeled container and

disposed of as hazardous waste.

Triple rinse with a suitable solvent. The rinsate
should be collected and disposed of as

Empty Containers hazardous waste. Punctured and triple-rinsed
containers can then be disposed of as regular

waste, in accordance with institutional policies.

 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Methyl 2-(3-hydroxyphenyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156774#personal-protective-equipment-for-handling-
methyl-2-3-hydroxyphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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